Cas no 405313-59-9 (3,6-Diethynylquinoline)
3,6-Diethynylquinoline structure
Product Name:3,6-Diethynylquinoline
CAS No:405313-59-9
MF:C13H7N
MW:177.201382875443
CID:1093705
PubChem ID:72942743
Update Time:2025-04-20
3,6-Diethynylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Diethynylquinoline
- 405313-59-9
-
- Inchi： 1S/C13H7N/c1-3-10-5-6-13-12(7-10)8-11(4-2)9-14-13/h1-2,5-9H
- InChI Key： JCYWXAYAZPTOJN-UHFFFAOYSA-N
- SMILES： N1C=C(C#C)C=C2C=C(C#C)C=CC=12
Computed Properties
- Exact Mass: 177.057849228g/mol
- Monoisotopic Mass: 177.057849228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9Ų
3,6-Diethynylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143089-1g |
3,6-diethynylquinoline |
405313-59-9 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM143089-1g |
3,6-diethynylquinoline |
405313-59-9 | 95% | 1g |
$574 | 2021-08-05 | |
| Alichem | A189008022-1g |
3,6-Diethynylquinoline |
405313-59-9 | 95% | 1g |
$539.55 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735427-1g |
3,6-Diethynylquinoline |
405313-59-9 | 98% | 1g |
￥4200.00 | 2024-05-14 |
3,6-Diethynylquinoline Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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